Cas no 1807379-85-6 (2-Bromo-4-(2-chloropropanoyl)cinnamic acid)

• Product Name: 2-Bromo-4-(2-chloropropanoyl)cinnamic acid
• CAS No: 1807379-85-6
• MF: C₁₂H₁₀BrClO₃
• MW: 317.563002109528
• CID: 4972817
• Update Time: 2025-06-11

2-Bromo-4-(2-chloropropanoyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(2-chloropropanoyl)cinnamic acid

• Inchi： 1S/C12H10BrClO3/c1-7(14)12(17)9-3-2-8(10(13)6-9)4-5-11(15)16/h2-7H,1H3,(H,15,16)/b5-4+
• InChI Key： NNSAZJFDCAVWFV-SNAWJCMRSA-N
• SMILES： BrC1C=C(C=CC=1/C=C/C(=O)O)C(C(C)Cl)=O

Computed Properties

• Exact Mass: 315.95018 g/mol
• Monoisotopic Mass: 315.95018 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4
• Molecular Weight: 317.56

Additional information on 2-Bromo-4-(2-chloropropanoyl)cinnamic acid

2-Bromo-4-(2-chloropropanoyl)cinnamic Acid: A Comprehensive Overview

2-Bromo-4-(2-chloropropanoyl)cinnamic acid, also known by its CAS number 1807379-85-6, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the second position of the cinnamic acid backbone and a 2-chloropropanoyl group attached at the fourth position. The combination of these functional groups makes it a versatile molecule with diverse applications.

The synthesis of 2-Bromo-4-(2-chloropropanoyl)cinnamic acid involves a series of carefully designed chemical reactions. Researchers have employed various methods, including Friedel-Crafts acylation and nucleophilic substitution, to achieve the desired product. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, making it more efficient and environmentally friendly. These improvements have significantly contributed to the scalability of this compound for industrial applications.

One of the most promising areas of research involving this compound is its potential in drug discovery. Studies have shown that 2-Bromo-4-(2-chloropropanoyl)cinnamic acid exhibits remarkable biological activity, particularly in modulating key cellular pathways. For instance, it has demonstrated potent anti-inflammatory properties by inhibiting cyclooxygenase enzymes, which are central to inflammation processes. Additionally, preliminary in vitro studies suggest that this compound may have anti-cancer properties by inducing apoptosis in cancer cells.

Another area where this compound has shown potential is in materials science. The unique electronic properties of 2-Bromo-4-(2-chloropropanoyl)cinnamic acid make it a candidate for use in organic electronics. Researchers are exploring its application as a component in organic photovoltaic cells and light-emitting diodes (OLEDs). Recent studies have highlighted its ability to enhance charge transport properties, which could lead to more efficient energy conversion devices.

The structural versatility of this compound also makes it an attractive target for chemical modifications. By altering the substituents on the cinnamic acid backbone, scientists can tailor its properties for specific applications. For example, introducing electron-withdrawing groups can enhance its stability under harsh conditions, while electron-donating groups can improve its solubility in organic solvents.

In terms of environmental impact, recent studies have focused on the biodegradability and toxicity profile of 2-Bromo-4-(2-chloropropanoyl)cinnamic acid. Initial findings suggest that it has a moderate environmental footprint, with limited persistence in aquatic systems. However, further research is needed to fully understand its long-term effects on ecosystems and to develop strategies for safe disposal.

Looking ahead, the future of 2-Bromo-4-(2-chloropropanoyl)cinnamic acid seems bright. With ongoing advancements in synthetic chemistry and materials science, this compound is poised to play a significant role in developing new drugs and innovative materials. Its unique combination of functional groups and tunable properties make it an invaluable tool for researchers across various disciplines.